N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-[[4-(1,3-benzoxazol-2-yl)phenyl]methyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C24H21ClN2O3/c1-15-11-19(12-16(2)23(15)25)29-14-22(28)26-13-17-7-9-18(10-8-17)24-27-20-5-3-4-6-21(20)30-24/h3-12H,13-14H2,1-2H3,(H,26,28)
• InChI Key: CFPMSHQMLYUGBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C24H21ClN2O3
• Molecular Weight: 420.9 g/mol

Description

Synthesis Analysis

The synthesis of related benzoxazole derivatives typically involves functional group interconversions and the formation of heterocyclic compounds. For instance, the synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide, a precursor to various benzoxazole derivatives, highlights the importance of chloromethyl and amino groups in benzoxazole chemistry. This process involves elemental analysis, high-resolution mass spectrometry, and spectroscopy techniques (Khodot & Rakitin, 2022).

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives is characterized by spectroscopic methods such as NMR, IR, and mass spectrometry. Single-crystal X-ray diffraction also plays a crucial role in confirming the structure of intermediate compounds, providing insights into the arrangement of atoms within the molecule (Yu et al., 2014).

Chemical Reactions and Properties

Benzoxazole derivatives undergo various chemical reactions, including substitutions and condensations, to yield functionally diverse compounds. For example, the silylation of N-(2-hydroxyphenyl)acetamide leads to the formation of heterocyclic benzoxazasiline derivatives, demonstrating the reactivity of these compounds toward different reagents (Nikonov et al., 2016).

Physical Properties Analysis

The physical properties, including the crystalline structure of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, have been characterized by X-ray powder diffraction. This analysis provides detailed information on the peak positions, intensities, and unit-cell parameters, crucial for understanding the material's properties (Olszewska et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are influenced by the structural features of benzoxazole derivatives. The synthesis and evaluation of compounds like N-(substituted benzyl)-2-(3',5'-dimethyl-4'-hydroxyphenyl) acetamides demonstrate the versatility of these molecules in organic synthesis, serving as intermediates for further chemical transformations (Raju, 2008).

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, given the wide range of biological activities exhibited by benzoxazoles, this compound could be a potential candidate for drug development.